Sodium arsenite
Sodium arsenite
Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt.
Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes.
Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres.
Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes.
Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres.
Brand Name:
Vulcanchem
CAS No.:
7784-46-5
VCID:
VC0147831
InChI:
InChI=1S/AsHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
SMILES:
[O-][As]=O.[Na+]
Molecular Formula:
NaAsO2
AsNaO2
AsNaO2
Molecular Weight:
129.91 g/mol
Sodium arsenite
CAS No.: 7784-46-5
Reference Standards
VCID: VC0147831
Molecular Formula: NaAsO2
AsNaO2
Molecular Weight: 129.91 g/mol
| CAS No. | 7784-46-5 |
|---|---|
| Product Name | Sodium arsenite |
| Molecular Formula | NaAsO2 AsNaO2 |
| Molecular Weight | 129.91 g/mol |
| IUPAC Name | sodium;oxoarsinite |
| Standard InChI | InChI=1S/AsHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1 |
| Standard InChIKey | PTLRDCMBXHILCL-UHFFFAOYSA-M |
| Isomeric SMILES | [O-][As]=O.[Na+] |
| SMILES | [O-][As]=O.[Na+] |
| Canonical SMILES | [O-][As]=O.[Na+] |
| Colorform | White or grayish-white powde |
| Density | 1.87 at 68 °F (NTP, 1992) 1.87 1.87 g/cm³ |
| Melting Point | 615 °C |
| Physical Description | Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes. WHITE OR GREY HYGROSCOPIC POWDER. |
| Description | Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt. Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes. Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres. |
| Shelf Life | SLOWLY CONVERTED IN SOLN TO ARSENATES BY ATMOSPHERIC OXYGEN; IN DRY STATE DECOMP BY ATMOSPHERIC CO2. /ARSENITES OF ALKALI METALS/ |
| Solubility | Very soluble (NTP, 1992) Freely sol in water; slightly sol in alcohol Solubility in water: very good |
| Synonyms | KML001 sodium arsenite sodium meta-arsenite sodium metaarsenite |
| PubChem Compound | 443495 |
| Last Modified | Nov 11 2021 |
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